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Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)benzothiazole

Cat. No.: B1206157 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-(2-
Hydroxyphenyl)benzothiazole (CAS No. 3411-95-8), ensuring the safety of laboratory

personnel and environmental protection. Researchers, scientists, and drug development

professionals must adhere to these procedures to manage chemical waste responsibly.

Immediate Safety and Handling
Before beginning any disposal procedures, it is critical to understand the hazards associated

with 2-(2-Hydroxyphenyl)benzothiazole. This compound is classified as a skin, eye, and

respiratory irritant.[1][2] Adherence to proper personal protective equipment (PPE) and

handling protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

eyeshields, and a dust mask (type N95 or equivalent).[1]

Ventilation: Conduct all handling and disposal preparations in a well-ventilated area or under

a chemical fume hood.[3][4]

Avoid Contact: Prevent contact with skin and eyes.[3][4] Avoid breathing in the powder or

dust.[3]

After Handling: Wash hands and any exposed skin thoroughly after handling the substance.

[3][4]
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Step-by-Step Disposal Protocol
The disposal of 2-(2-Hydroxyphenyl)benzothiazole must be managed as hazardous waste.

Do not dispose of this chemical down the drain or in regular solid waste. Studies have shown

that benzothiazole derivatives are not completely removed by biological wastewater treatment,

making environmental release a significant concern.[5][6]

Step 1: Waste Classification As the waste generator, you are responsible for correctly

classifying the waste.[7][8] 2-(2-Hydroxyphenyl)benzothiazole has a Water Hazard Class

(WGK) of 3, indicating it is highly hazardous to water.[1] Therefore, it must be managed and

disposed of as hazardous waste according to local, state, and federal regulations.

Step 2: Waste Collection and Segregation

Collect solid 2-(2-Hydroxyphenyl)benzothiazole waste, including any contaminated

materials like weighing paper, gloves, or wipes, in a designated hazardous waste container.

[3][4]

The container must be chemically compatible with the compound and must have a sealable

lid.[9] Keep the container sealed at all times, except when adding waste.[9]

For accidental spills, sweep up the solid material and place it into a suitable, labeled

container for disposal.[3][4]

Step 3: Labeling

The waste container must be clearly labeled with a hazardous waste tag as soon as waste is

added.[9]

The label must include the full chemical name, "2-(2-Hydroxyphenyl)benzothiazole," and a

clear indication that it is "Hazardous Waste."[9][10] Do not use abbreviations or chemical

formulas.

Step 4: Temporary Storage

Store the sealed and labeled waste container in a designated, secure satellite accumulation

area or central hazardous waste storage area.
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The storage location should be a dry, cool, and well-ventilated place.[3][4]

Store it away from incompatible materials, such as strong oxidizing agents.[3]

Step 5: Arranging for Final Disposal

Contact your institution’s Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[10]

The most common and recommended method for final disposal is incineration by a licensed

facility.[10] For this process, the material may be dissolved or mixed with a combustible

solvent.[10] Consult with your EHS office for specific requirements.

Provide the disposal contractor with the Safety Data Sheet (SDS) for the chemical.[10]

Chemical and Hazard Data Summary
The following table summarizes key quantitative data for 2-(2-Hydroxyphenyl)benzothiazole.

Property Value Reference

Molecular Formula C₁₃H₉NOS [1][2]

Molecular Weight 227.28 g/mol [1][2]

Appearance Light green powder/solid [3][4]

Melting Point 128 - 133 °C [1][3]

Hazard Statements H315, H319, H335 [1][2]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[1][2]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 2-(2-
Hydroxyphenyl)benzothiazole.
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Caption: Workflow for the safe disposal of 2-(2-Hydroxyphenyl)benzothiazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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